3,5-Diaminobenzoic acid
Overview
Description
3,5-Diaminobenzoic acid is an analog of diatriazoate, which has been shown to have antigenicity properties towards the monoclonal antibodies . It is used as a pharmaceutical intermediate . The molecular weight of 3,5-Diaminobenzoic acid is 152.15 .
Synthesis Analysis
The synthesis of 3,5-Diaminobenzoic acid involves a reduction reaction of m-dinitrobenzoic acid and hydrogen in a solvent under the action of a hydrogenation catalyst . The hydrogenation catalyst is an Ni-M-Al three-way catalyst, where M is La, Yb, or Ce . This method effectively reduces the pressure of hydrogenation and the usage quantity of the catalyst .
Chemical Reactions Analysis
3,5-Diaminobenzoic acid emits strong fluorescence around 410 nm under the excitation of light at 280 nm . The existence of caffeine can quench the fluorescence of 3,5-diaminobenzoic acid .
Physical And Chemical Properties Analysis
3,5-Diaminobenzoic acid appears as a beige powder . Its melting point ranges from 235 to 238 °C .
Scientific Research Applications
Synthesis of Homopolyimides
3,5-Diaminobenzoic acid is used in the synthesis of carboxyl-containing homopolyimides. These are synthesized by one-step high-temperature polycondensation in N-methyl-2-pyrrolidone . The structure of the dianhydride used in the process affects the properties of the resulting polymers .
Manufacturing Thermostable Coatings
Homopolyimides based on 3,5-Diaminobenzoic acid can be used to manufacture highly thermostable primary coatings for quartz waveguides . These coatings are particularly useful in high-tech areas due to their thermal stability, high mechanical characteristics at elevated and low temperatures, and radiation resistance .
Production of Electrical Insulating Materials
Polyimides, which can be synthesized using 3,5-Diaminobenzoic acid, are used in the production of varnishes and films for electrical insulating purposes. This includes slot, wire, and cable insulation, ribbon conductors and cables, etc .
Production of Composite Materials
Polyimides are also used as binders in the production of glass-reinforced and carbon-filled plastics, high-modulus composite materials, etc . They are also used in designing composite materials for different applications .
Fluorescence Sensing of Caffeine
3,5-Diaminobenzoic acid can be used as a fluorescent probe for the rapid, selective, and sensitive detection of caffeine in tea infusion and tea beverages . The acid emits strong fluorescence around 410 nm under the excitation of light at 280 nm .
Pharmaceutical Intermediate
3,5-Diaminobenzoic acid is used as a pharmaceutical intermediate . It is an analog of diatriazoate, which has been shown to have antigenicity properties towards monoclonal antibodies .
Safety and Hazards
Future Directions
A recent study proposed a rapid, selective, and sensitive method for the detection of caffeine in tea infusion and tea beverages using 3,5-diaminobenzoic acid as a fluorescent probe . This method shows a high selectivity for caffeine . The caffeine content in different tea infusions and tea beverages has been determined and compared with the results from HPLC measurement .
Mechanism of Action
Target of Action
3,5-Diaminobenzoic acid (3,5-DABA) is a molecule that has been studied for its potential to form isomeric ions in positive mode electrospray ionization . The primary targets of 3,5-DABA are the amine and carbonyl sites of aminobenzoic acids .
Mode of Action
3,5-DABA interacts with its targets by yielding both N- and O-protomers (prototropic isomers) at the amine and carbonyl sites, respectively . The substitution pattern influences the basicity of the protonation sites and enables these molecules to form internal hydrogen bonds with the protonated or deprotonated sites . An interesting effect of the substitution pattern was observed as a synergistic electron-donating effect of the amine groups of 3,5-DABA on enhancing the basicity of the carbon atom C2 of the ring and previously unreported formation of a C-protomer within aminobenzoic acid systems .
Biochemical Pathways
It is known that the formation of hydrogen bonds in the deprotonated aminophthalic acids changes the charge distribution and subsequently their ion mobility-derived collision cross sections in nitrogen (ccs n2), leading to separation of the four isomers studied .
Pharmacokinetics
It is known that 3,5-daba is soluble in water , which may influence its bioavailability.
Result of Action
It is known that the compound can form isomeric ions in positive mode electrospray ionization . This could potentially have implications in various chemical and biological processes.
Action Environment
The action of 3,5-DABA can be influenced by environmental factors. For example, it is known that the compound is stable under normal temperatures but decomposes when heated . Additionally, it is soluble in water and some organic solvents , which could influence its action, efficacy, and stability in different environments.
properties
IUPAC Name |
3,5-diaminobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,8-9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UENRXLSRMCSUSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1N)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
33340-98-6, Array |
Source
|
| Record name | Benzoic acid, 3,5-diamino-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33340-98-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Diaminobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000535875 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID1044437 |
Source
|
| Record name | 3,5-Diaminobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1044437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Gray or brown powder; [Alfa Aesar MSDS] |
Source
|
| Record name | 3,5-Diaminobenzoic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19734 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
3,5-Diaminobenzoic acid | |
CAS RN |
535-87-5 |
Source
|
| Record name | 3,5-Diaminobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=535-87-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Diaminobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000535875 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 3,5-diamino- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3,5-Diaminobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1044437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-diaminobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.839 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,5-DIAMINOBENZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1609U1093N | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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